Cas no 83877-86-5 (Butanal,2-[chloro(4-methylphenyl)methylene]-)

• Product Name: Butanal,2-[chloro(4-methylphenyl)methylene]-
• CAS No: 83877-86-5
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 722842
• PubChem ID: 44152929
• Update Time: 2025-04-19

Butanal,2-[chloro(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanal,2-[chloro(4-methylphenyl)methylene]-
• 2-[chloro(4-methylphenyl)methylene]butyraldehyde
• 2-[chloro-(4-methylphenyl)methylidene]butanal
• 83877-86-5
• 2-(Chloro(4-methylphenyl)methylene)butyraldehyde
• EINECS 281-155-3

• Inchi： 1S/C12H13ClO/c1-3-10(8-14)12(13)11-6-4-9(2)5-7-11/h4-8H,3H2,1-2H3/b12-10-
• InChI Key： DDMFRVOYWCFQAL-BENRWUELSA-N
• SMILES： Cl/C(=C(\C=O)/CC)/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 208.065493
• Monoisotopic Mass: 208.065493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.4

Experimental Properties

• Density: 1.089
• Boiling Point: 303.9°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.536